Leukotriene B4 dimethyl amide

• CAS No.: 83024-92-4
• Product Name: Leukotriene B4 dimethyl amide
• Molecular Formula: C22H37NO3
• Molecular Weight: 363.5 g/mol
• IUPAC Name: (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-N,N-dimethylicosa-6,8,10,14-tetraenamide
• Standard InChI: InChI=1S/C22H37NO3/c1-4-5-6-7-8-11-15-20(24)16-12-9-10-13-17-21(25)18-14-19-22(26)23(2)3/h8-13,16-17,20-21,24-25H,4-7,14-15,18-19H2,1-3H3/b10-9+,11-8-,16-12+,17-13-/t20-,21-/m1/s1
• Standard InChIKey: BBJRTSLPWQUASB-UKODYPNASA-N
• Isomeric SMILES: CCCCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)N(C)C)O)O
• SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)N(C)C)O)O
• Canonical SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)N(C)C)O)O
• Physical Description: Solid
• Description: LTB4 Dimethyl amide, also known as LTB4DMA or LTB4-dimethylamide, belongs to the class of organic compounds known as n-acyl amines. N-acyl amines are compounds containing a fatty acid moiety linked to an amine group through an ester linkage. Thus, LTB4 dimethyl amide is considered to be an eicosanoid lipid molecule. LTB4 Dimethyl amide is considered to be a practically insoluble (in water) and relatively neutral molecule. LTB4 Dimethyl amide has been primarily detected in urine. Within the cell, LTB4 dimethyl amide is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: leukotriene B4 dimethylamide; LTB4DMA
• Reference: 1.Showell, H.J.,Otterness, I.G.,Marfat, A., et al. Inhibition of leukotriene B4-induced neutrophil degranulation by leukotriene B4-dimethylamide. Biochemical and Biophysical Research Communications 106, 741-747 (1982).
• PubChem Compound: 5283126
• Last Modified: Nov 11 2021